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Compound of Interest

Compound Name: Tris[2-(dimethylamino)ethyl]amine

Cat. No.: B034753 Get Quote

CAS Number: 33527-91-2

This technical guide provides a comprehensive overview of Tris[2-
(dimethylamino)ethyl]amine, a versatile tertiary amine widely utilized in academic and

industrial research. Known by its synonym Me₆TREN, this compound has garnered significant

attention for its role as a highly effective ligand in coordination chemistry and catalysis,

particularly in the field of polymer synthesis. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed insights into its properties,

synthesis, and key applications, supplemented with experimental protocols and visual

diagrams.

Chemical and Physical Properties
Tris[2-(dimethylamino)ethyl]amine is a colorless to light yellow liquid with a characteristic

amine odor. It is an aliphatic tertiary amine that functions as a quadridentate ligand, capable of

coordinating to a single metal center through its four nitrogen atoms.[1][2][3][4] This structural

feature is central to its utility in forming stable metal complexes.

Table 1: Physicochemical Properties of Tris[2-(dimethylamino)ethyl]amine
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Property Value Reference(s)

Molecular Formula C₁₂H₃₀N₄ [5]

Molecular Weight 230.39 g/mol [5]

Boiling Point 88 °C (1.9 Torr) [6]

Density 0.862 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.4540 - 1.455 [2][6]

Flash Point 104 °C (closed cup) [2][6]

Water Solubility Miscible [6]

Appearance Clear colorless to yellow liquid [7]

Synthesis of Tris[2-(dimethylamino)ethyl]amine
The most common and effective method for synthesizing Me₆TREN is through the exhaustive

methylation of its precursor, tris(2-aminoethyl)amine (TREN).[8] The Eschweiler-Clarke

reaction, which utilizes formic acid and formaldehyde, is a widely adopted procedure for this

transformation.[8]

Experimental Protocol: Synthesis via Eschweiler-Clarke
Reaction
This protocol is adapted from literature procedures for the synthesis of Me₆TREN.[7][9]

Materials:

Tris(2-aminoethyl)amine (TREN)

Hydrochloric acid (HCl) in Methanol (MeOH) (3 M)

Formic acid

Formaldehyde (aqueous solution)

Sodium hydroxide (NaOH)
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Diethyl ether

Anhydrous sodium sulfate or magnesium sulfate

Methanol (MeOH)

Distilled water

Procedure:

In a round-bottom flask, dissolve tris(2-aminoethyl)amine (e.g., 4.0 mL, 0.027 mol) in

methanol (50 mL).[7]

Slowly add a 3 M solution of HCl in methanol (30 mL) dropwise to the TREN solution while

stirring at room temperature.[7]

After stirring for 1 hour, a precipitate of the hydrochloride salt of TREN will form. Collect the

solid by filtration and wash it three times with methanol (50 mL). Dry the solid in vacuo.[7][9]

In a separate reaction vessel, combine the dried TREN hydrochloride salt (e.g., 6.72 g, 0.026

mol) with distilled water (10 mL), formic acid (50 mL), and aqueous formaldehyde (46 mL).[7]

Heat the mixture in an oil bath at 120 °C with continuous stirring for approximately 6 hours,

or until the evolution of carbon dioxide ceases.[7]

After the reaction is complete, remove the volatile components by rotary evaporation.[7]

To the resulting solid residue, add a 10 wt% aqueous solution of NaOH (100 mL) to

neutralize the mixture and deprotonate the amine.[7]

Extract the aqueous phase four times with diethyl ether (100 mL each).[7]

Combine the organic layers and dry them over anhydrous sodium sulfate or magnesium

sulfate.[7]

Concentrate the dried organic phase by rotary evaporation to remove the ether.[7]
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Purify the crude product by vacuum distillation (e.g., at 62 °C) to obtain Tris[2-
(dimethylamino)ethyl]amine as a colorless oily liquid.[7]

Synthesis Workflow of Tris[2-(dimethylamino)ethyl]amine

Step 1: Salt Formation

Step 2: Methylation (Eschweiler-Clarke)

Step 3: Work-up and Purification

Tris(2-aminoethyl)amine (TREN)

TREN·3HCl (precipitate)

+ HCl/MeOH
Stir 1 hr

HCl in Methanol

Reaction Mixture

Formic Acid + Formaldehyde

Heat to 120°C
(until CO₂ evolution ceases)

Crude Me₆TREN·HCl

Ether Extraction

+ NaOH (aq)

10% NaOH (aq)

Drying (Na₂SO₄)

Rotary Evaporation

Vacuum Distillation

Pure Tris[2-(dimethylamino)ethyl]amine

Click to download full resolution via product page

Caption: Synthesis workflow for Tris[2-(dimethylamino)ethyl]amine.
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Applications in Research and Development
Tris[2-(dimethylamino)ethyl]amine is a versatile compound with a broad range of

applications, primarily stemming from its ability to act as a potent chelating ligand for various

metal ions.

Table 2: Key Applications of Tris[2-(dimethylamino)ethyl]amine
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Application Area Description Reference(s)

Polymer Chemistry

Serves as a highly effective

ligand in Atom Transfer Radical

Polymerization (ATRP),

enabling the synthesis of

polymers with controlled

molecular weights and narrow

polydispersity.[1][2][3][4][10]

Catalysis

Forms catalytically active

complexes with transition

metals (e.g., copper, cobalt,

nickel) for various organic

transformations, including the

partial oxidation of alkanes.[11]

Coordination Chemistry

Used to synthesize and study

the properties of metal

complexes with diverse

coordination geometries,

including those with alkali

metals, transition metals, and

f-block elements.[3][6][12]

Organic Synthesis

Employed in macrocyclization

processes and as a catalyst in

the preparation of

polyurethanes.[6][13]

Drug Development

Investigated for its potential

role in pharmaceutical

formulations, particularly

concerning pH stability and

solubility. It has also been

noted in the context of CXCR4

antagonism, a target relevant

to cancer metastasis and HIV

entry.
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Biotechnology

Utilized in cell culture media to

promote cell growth and

viability.

Role in Atom Transfer Radical Polymerization (ATRP)
One of the most significant applications of Me₆TREN is as a ligand in copper-catalyzed ATRP.

The Me₆TREN ligand coordinates with the copper(I) catalyst, forming a complex that facilitates

the reversible activation of a dormant alkyl halide initiator to a propagating radical. This process

allows for the controlled growth of polymer chains.

Experimental Protocol: ARGET ATRP of Styrene
The following is a general procedure for Activators Regenerated by Electron Transfer (ARGET)

ATRP of styrene using a Cu(II)/Me₆TREN catalyst system, adapted from the literature.[14]

Materials:

Styrene (inhibitor removed)

Anisole (degassed)

Copper(II) chloride (CuCl₂)

Tris[2-(dimethylamino)ethyl]amine (Me₆TREN)

Ethyl α-bromoisobutyrate (EBiB)

Tin(II) 2-ethylhexanoate (Sn(EH)₂)

Nitrogen gas

Schlenk flask and syringes

Procedure:

To a dry Schlenk flask thoroughly purged with nitrogen, add degassed styrene (e.g., 5.0 mL,

44 mmol) and anisole (1.5 mL) via degassed syringes.[14]
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In a separate vial, prepare a solution of the CuCl₂/Me₆TREN complex by dissolving CuCl₂

(e.g., 0.29 mg, 2.2 x 10⁻³ mmol) and Me₆TREN (0.57 μL, 2.2 x 10⁻³ mmol) in degassed

anisole (0.5 mL).[14]

Add the catalyst solution to the Schlenk flask containing the monomer via a syringe.[14]

Initiate the polymerization by adding the initiator, ethyl α-bromoisobutyrate (EBiB), and the

reducing agent, tin(II) 2-ethylhexanoate (Sn(EH)₂), to the reaction mixture. The molar ratio of

reactants can be, for example, [Styrene]:[EBiB]:[CuCl₂]:[Me₆TREN]:[Sn(EH)₂] =

216:1:0.001:0.01:0.01.[14]

Place the sealed flask in a thermostated oil bath at the desired reaction temperature (e.g.,

110 °C).[14]

Monitor the progress of the polymerization by taking samples at regular intervals and

analyzing them for monomer conversion (e.g., by gas chromatography) and polymer

molecular weight and polydispersity (e.g., by size-exclusion chromatography).

Terminate the polymerization by opening the flask and exposing the catalyst to air. The

polymer can then be purified by precipitation in a non-solvent like methanol.

Mechanism of ATRP with Me₆TREN-Cu Complex

Activation/Deactivation Cycle

Propagation

Regeneration (ARGET)

P-X (Dormant Chain)

P• (Propagating Radical)

k_act k_deact

P-M•

k_p

[Cu(I)/Me₆TREN]⁺

[X-Cu(II)/Me₆TREN]⁺

Reduction

Monomer (M)

Chain Growth

Reducing Agent
(e.g., Sn(EH)₂)

Oxidized Agent
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Caption: ATRP mechanism featuring the Me₆TREN-copper complex.

Coordination Chemistry
The tripodal structure of Me₆TREN allows it to form well-defined coordination complexes with a

variety of metal ions. The four nitrogen donor atoms typically bind to a single metal center,

resulting in a trigonal bipyramidal or distorted octahedral geometry. This coordination stabilizes

the metal ion and modulates its reactivity, which is fundamental to its catalytic activity.

Caption: Coordination of Me₆TREN to a central metal ion.

Safety and Handling
Tris[2-(dimethylamino)ethyl]amine is a corrosive substance that can cause severe skin burns

and eye damage.[7][15] It is essential to handle this chemical with appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. Work should be conducted in a well-ventilated fume hood. In case of contact, immediately

flush the affected area with copious amounts of water and seek medical attention. Store the

compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Conclusion
Tris[2-(dimethylamino)ethyl]amine (Me₆TREN) is a cornerstone ligand in modern

coordination and polymer chemistry. Its unique structural features enable the formation of

highly active and versatile catalysts for a range of chemical transformations, most notably Atom

Transfer Radical Polymerization. The detailed protocols and mechanistic insights provided in

this guide are intended to facilitate its effective use in research and development, paving the

way for further innovations in materials science and catalysis. As research continues to uncover

new applications, the importance of Me₆TREN in the scientific community is poised to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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